N(2)-(3-trifluoromethylphenyl)guanine
N(2)-(3-trifluoromethylphenyl)guanine
Brand Name:
Vulcanchem
CAS No.:
123994-68-3
VCID:
VC0045099
InChI:
InChI=1S/C12H8F3N5O/c13-12(14,15)6-2-1-3-7(4-6)18-11-19-9-8(10(21)20-11)16-5-17-9/h1-5H,(H3,16,17,18,19,20,21)
SMILES:
C1=CC(=CC(=C1)NC2=NC(=O)C3=C(N2)N=CN3)C(F)(F)F
Molecular Formula:
C12H8F3N5O
Molecular Weight:
295.22 g/mol
N(2)-(3-trifluoromethylphenyl)guanine
CAS No.: 123994-68-3
Main Products
VCID: VC0045099
Molecular Formula: C12H8F3N5O
Molecular Weight: 295.22 g/mol
| CAS No. | 123994-68-3 |
|---|---|
| Product Name | N(2)-(3-trifluoromethylphenyl)guanine |
| Molecular Formula | C12H8F3N5O |
| Molecular Weight | 295.22 g/mol |
| IUPAC Name | 2-[3-(trifluoromethyl)anilino]-3,7-dihydropurin-6-one |
| Standard InChI | InChI=1S/C12H8F3N5O/c13-12(14,15)6-2-1-3-7(4-6)18-11-19-9-8(10(21)20-11)16-5-17-9/h1-5H,(H3,16,17,18,19,20,21) |
| Standard InChIKey | IOWPKEYIXBBDOQ-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)NC2=NC(=O)C3=C(N2)N=CN3)C(F)(F)F |
| SMILES | C1=CC(=CC(=C1)NC2=NC(=O)C3=C(N2)N=CN3)C(F)(F)F |
| Canonical SMILES | C1=CC(=CC(=C1)NC2=NC(=O)C3=C(N2)N=CN3)C(F)(F)F |
| Synonyms | N(2)-(3-trifluoromethylphenyl)guanine |
| PubChem Compound | 130084 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume